2-[3-Oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-1-ium-2-yl]acetate
2-[3-Oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-1-ium-2-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
1033600-26-8
VCID:
VC0359641
InChI:
InChI=1S/C14H15F3N2O3/c15-14(16,17)10-3-1-2-9(6-10)8-19-5-4-18-13(22)11(19)7-12(20)21/h1-3,6,11H,4-5,7-8H2,(H,18,22)(H,20,21)
SMILES:
C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=CC=C2)C(F)(F)F
Molecular Formula:
C14H15F3N2O3
Molecular Weight:
316.28g/mol
2-[3-Oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-1-ium-2-yl]acetate
CAS No.: 1033600-26-8
Main Products
VCID: VC0359641
Molecular Formula: C14H15F3N2O3
Molecular Weight: 316.28g/mol
![2-[3-Oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-1-ium-2-yl]acetate - 1033600-26-8](/images/no_structure.jpg)
| CAS No. | 1033600-26-8 |
|---|---|
| Product Name | 2-[3-Oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-1-ium-2-yl]acetate |
| Molecular Formula | C14H15F3N2O3 |
| Molecular Weight | 316.28g/mol |
| IUPAC Name | 2-[3-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]piperazin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C14H15F3N2O3/c15-14(16,17)10-3-1-2-9(6-10)8-19-5-4-18-13(22)11(19)7-12(20)21/h1-3,6,11H,4-5,7-8H2,(H,18,22)(H,20,21) |
| Standard InChIKey | YMTPGRMYKKKBTG-UHFFFAOYSA-N |
| SMILES | C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=CC=C2)C(F)(F)F |
| Canonical SMILES | C1C[NH+](C(C(=O)N1)CC(=O)[O-])CC2=CC(=CC=C2)C(F)(F)F |
| PubChem Compound | 2997262 |
| Last Modified | Nov 11 2021 |
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